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Compound of Interest

Compound Name: Benzidine-2,2'-disulfonic acid

Cat. No.: B089837

An In-depth Technical Guide to Benzidine-2,2'-
disulfonic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Benzidine-2,2'-disulfonic acid, a significant intermediate in the synthesis of dyes
and a versatile monomer in polymer chemistry.[1][2] This document outlines its key
characteristics, synthesis methodologies, and notable chemical reactions, presenting data in a
clear and accessible format for scientific and research applications.

Core Physical and Chemical Properties

Benzidine-2,2'-disulfonic acid, with the CAS number 117-61-3, is an organic compound
characterized by a biphenyl backbone substituted with two amino groups and two sulfonic acid
groups.[1] Its molecular structure imparts specific properties that are valuable in various
chemical syntheses.[1]
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Property Value
5-amino-2-(4-amino-2-
IUPAC Name . .
sulfophenyl)benzenesulfonic acid
CAS Number 117-61-3[1]

Molecular Formula

C12H12N206S2[1]

Molecular Weight 344.4 g/mol [1]
Appearance Purple powder, leaflets, or prisms.[1][3][4]
) ) Approximately 120 °C (decomposes at 347 °F).
Melting Point
[11[3]
Density Approximately 1.681 g/cm3[1]
Slightly soluble in water, soluble in ethanol.[1]
Solubility Also soluble in soda ash and caustic solutions.

[5]

Spectroscopic Data

Infrared (IR) Spectroscopy:

e C=C aromatic stretch: 1568 cm~1[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 'HNMR (300 MHz, DMSO-de):

o Aromatic protons: & 6.8-8.0 ppm (multiplet, 6H)[1]

o —NH:z protons: & 5.8-6.2 ppm (broad singlet, 4H)[1]

o —SOsH protons: 6 12.3 ppm (exchangeable)[1]

e The symmetry of the molecule results in a distinct set of signals for the aromatic protons,

exhibiting an AMX spin system for the three unique protons on each benzene ring.[2]
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Chemical Reactivity and Applications

Benzidine-2,2'-disulfonic acid is a versatile chemical intermediate with applications ranging

from dye manufacturing to advanced polymer synthesis.[1][2]

Key Chemical Reactions:

Oxidation: Can be oxidized by agents like potassium permanganate or hydrogen peroxide to
form quinonoid structures.[1]

Reduction: It can be reduced to yield various intermediates for further chemical syntheses.[1]

Substitution: Readily undergoes substitution reactions with diazonium salts, which is a
fundamental step in the formation of azo dyes.[1]

Polycondensation: Acts as an aromatic diamine monomer in high-temperature
polycondensation reactions with aromatic dianhydrides to form sulfonated polyimides.[6]

Primary Applications:

Dye Production: It is a crucial precursor in the synthesis of yellow and red azo dyes for the
textile industry.[1][2][6]

Polymer Chemistry: Used as a monomer for creating sulfonated polyimides, which are high-
performance polymers used in applications such as fuel cell membranes and water filtration
systems.[1][2]

Water Treatment: Incorporated into thin-film composite membranes for water desalination
and nanofiltration, where the sulfonic acid groups enhance hydrophilicity and resistance to
fouling.[2]

Organic Synthesis: Serves as a building block for pharmaceuticals and agrochemicals and
can also be used as a mild sulfonating agent.[2][6]
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Experimental Protocols: Synthesis Methodologies

There are two primary methods for the synthesis of Benzidine-2,2'-disulfonic acid.
1. Direct Sulfonation of Benzidine

This method involves the electrophilic aromatic substitution of benzidine with fuming sulfuric
acid.[1][2] The amino groups on the benzidine molecule are activating and ortho-, para-
directing, making precise control of reaction conditions crucial to favor the formation of the
desired 2,2'-disubstituted isomer and avoid over-sulfonation.[2]

Experimental Workflow: Direct Sulfonation
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Workflow for Direct Sulfonation of Benzidine

2. Reduction of 3-nitrobenzenesulfonic acid

A more common and traditional industrial method involves the reduction of a nitro precursor,
typically the sodium or potassium salt of 3-nitrobenzenesulfonic acid, followed by an acid-
catalyzed rearrangement.[2][6]

Methodology:
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e Reduction: The sodium or potassium salt of 3-nitrobenzenesulfonic acid is reduced in a dilute
agueous solution.[2][6] Zinc dust is commonly used as the reducing agent in an alkaline
medium, such as with sodium hydroxide.[2][6]

o Rearrangement: The resulting product undergoes an acid-catalyzed benzidine
rearrangement using hydrochloric or sulfuric acid to yield Benzidine-2,2'-disulfonic acid.[2]

[6]

// Nodes start [label="Start: 3-nitrobenzenesulfonic acid salt", shape=ellipse,
fillcolor="#F1F3F4", fontcolor="#202124"]; reduction [label="Reduction with Zinc Dust\nin
Alkaline Medium®, fillcolor="#4285F4", fontcolor="#FFFFFF"]; intermediate
[label="Hydrazobenzene Intermediate", fillcolor="#FBBCO05", fontcolor="#202124"];
rearrangement [label="Acid-Catalyzed Rearrangement\n(HCI or H2S0Oa4)", fillcolor="#34A853",
fontcolor="#FFFFFF"]; product [label="Benzidine-2,2'-disulfonic Acid", shape=ellipse,
fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges start -> reduction; reduction -> intermediate; intermediate -> rearrangement;
rearrangement -> product; }

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical and chemical properties of Benzidine-2,2'-
disulfonic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089837#physical-and-chemical-properties-of-
benzidine-2-2-disulfonic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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